Isokadsurenin D

• Molecular Formula: C21H24O5
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C21H24O5/c1-6-9-21-11-16(26-5)19(22)18(20(21)23)17(12(21)2)13-7-8-14(24-3)15(10-13)25-4/h6-8,10-12,17-18H,1,9H2,2-5H3/t12-,17+,18+,21+/m0/s1
• InChIKey: IYEJIWMVJJRSMG-XHZJTPPXSA-N

Isokadsurenin D: A Rare Dibenzocyclooctadiene Lignan Reference Standard for Kadsura Phytochemical Research and Quality Control [1]

Isokadsurenin D (CAS: 147976-35-0) is a specialized dibenzocyclooctadiene lignan isolated primarily from the roots and stems of Kadsura coccinea, a plant belonging to the Schisandraceae family [1]. As a relatively obscure natural product with limited commercial availability and a high cost per milligram (e.g., $254/mg at small quantities), its procurement value is intrinsically tied to its function as a high-purity analytical reference standard rather than a general research tool for broad bioactivity screening . The compound is characterized by its oily physical nature and is typically supplied at purities exceeding 98% as verified by HPLC, which is essential for its intended use in precise quantification and identification workflows .

Product Role High-purity analytical reference standard

Procurement Note High unit cost; limited supplier availability

Workflow HPLC/LC-MS quantification and identification

• [1] ChemFaces. (n.d.). Isokadsurenin D Product Page. CAS: 147976-35-0. Retrieved April 17, 2026. View Source

Why In-Class Kadsura Lignans Cannot Substitute for Isokadsurenin D in Analytical and Differentiation-Focused Research [1]

The dibenzocyclooctadiene lignan class isolated from Kadsura species, such as kadsutherin, isokadsuranin, and heteroclitins, exhibits a high degree of structural homology but also critical points of divergence that preclude generic substitution in analytical or targeted research contexts [1]. Minor variations in substitution patterns (e.g., the presence or absence of a methyl group at the 4-O position, as seen with 4-O-Demethylisokadsurenin D) can drastically alter chromatographic retention times and spectral fingerprints [2]. Therefore, using an unverified 'Kadsura extract' or a related but structurally distinct lignan as a proxy for Isokadsurenin D will lead to inaccurate compound identification, flawed quantification in HPLC-MS assays, and irreproducible results in studies where Isokadsurenin D itself is the target analyte or a required marker compound .

Chromatographic Shift

Minor structural variations among Kadsura lignans can significantly alter retention times, preventing direct peak assignment.

Spectral Fingerprint Mismatch

Related lignans produce different MS/MS or UV spectra; using a proxy may lead to misidentification in targeted analyses.

Unverified Extract Risk

Crude Kadsura extracts or uncharacterized fractions lack defined isokadsurenin D content, resulting in irreproducible quantification.

• [1] Yang, X. W., Miyashiro, H., Hattori, M., Namba, T., Chen, D. F., & Xu, G. J. (1992). Isolation of novel lignans, heteroclitins F and G, from the stems of Kadsura heteroclita, and anti-lipid peroxidative actions of heteroclitins A-G and related compounds in the in vitro rat liver homogenate system. Chemical & Pharmaceutical Bulletin, 40(6), 1510-1516. PMID: 1327562 View Source
• [2] ChemFaces. (n.d.). 4-O-Demethylisokadsurenin D Product Page. Retrieved April 17, 2026. View Source

Quantitative Procurement Justification: Key Analytical Specifications and Comparative Pricing for Isokadsurenin D [REFS-1] [REFS-2] [REFS-3]

Guaranteed HPLC Purity Verification for Isokadsurenin D Reference Standards

Unlike crude extracts or cheaper, uncharacterized natural product fractions, reputable vendors of Isokadsurenin D provide a certified minimum purity level, validated by High-Performance Liquid Chromatography (HPLC). This is a critical differentiator for applications requiring precise quantitation .

HPLC Purity

Reported

≥98% (HPLC)

Ensures reliable quantitation calibration

Vendor-specified method; details to verify

Evidence Dimension	Analytical purity (HPLC)
Target Compound Data	HPLC purity ≥98%
Comparator Or Baseline	Unspecified purity of in-house isolated compounds or crude extracts
Quantified Difference	Guaranteed minimum purity of 98%
Conditions	Vendor-specified HPLC analytical methods (details not always provided publicly)

Why This Matters

This minimum purity threshold is a non-negotiable requirement for using the compound as a quantitative reference standard in HPLC or LC-MS assays, ensuring accurate calibration curves and reliable analytical results.

Distinct Solubility Profile of Isokadsurenin D Relative to Polar Metabolites

Isokadsurenin D exhibits preferential solubility in mid-polarity organic solvents such as chloroform, dichloromethane, and ethyl acetate, while being insoluble in water. This characteristic differentiates it from more polar natural products and informs extraction and purification strategies [1].

Solubility

Class-level

Mid-polarity organic solvents; water-insoluble

Informs extraction and purification workflow

Standard dissolution at room temperature

Evidence Dimension	Solvent solubility profile
Target Compound Data	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone
Comparator Or Baseline	General polar natural products (e.g., glycosides) soluble in water/methanol
Quantified Difference	Insoluble in water
Conditions	Standard laboratory dissolution at room temperature

Why This Matters

This solubility profile is essential for designing effective liquid-liquid extraction, column chromatography, and HPLC mobile phase selection when isolating or purifying this specific lignan from Kadsura biomass.

• [1] ChemFaces. (n.d.). Isokadsurenin D Product Page. Retrieved April 17, 2026. View Source

Commercial Scarcity and Procurement Cost of Isokadsurenin D

Isokadsurenin D is not a commodity chemical and is available from a limited number of specialized suppliers, leading to a high unit cost. For example, one vendor lists a 5 mg quantity at $1,270 USD . This pricing structure (approximately $254/mg) starkly contrasts with more common and bulk-available lignans like schisandrin or gomisin, underscoring its niche role as a reference standard and not a lead compound for large-scale bioassays .

Procurement Cost

Context-dependent

~$254/mg

vs <$10/mg for common lignans

Niche reference standard, not for large-scale bioassays

Vendor list price; subject to change

Evidence Dimension	Commercial availability and pricing
Target Compound Data	5 mg for $1,270 USD (approx. $254/mg)
Comparator Or Baseline	Common lignans (e.g., Schisandrin) often available in 20-100 mg quantities at <$10/mg from multiple vendors.
Quantified Difference	Price premium of >25x per mg
Conditions	Vendor list price as of April 2026; subject to change.

Why This Matters

The high cost and limited availability directly influence procurement decisions, making Isokadsurenin D an impractical choice for general laboratory use and reinforcing its exclusive utility as a validated, high-purity reference standard for specific analytical workflows.

Defined Application Scenarios for Isokadsurenin D in Phytochemical Analysis and Quality Assurance

HPLC-MS Method Development and Compound-Specific Quantification

In analytical laboratories, Isokadsurenin D's primary application is as a high-purity reference standard for the development and validation of HPLC or LC-MS methods designed to identify and quantify this specific lignan in complex matrices, such as extracts of Kadsura coccinea or K. heteroclita . The certified ≥98% purity ensures that the peak area or ion count can be directly correlated to the actual mass of the compound, a critical requirement for meeting regulatory or publication standards for analytical chemistry data .

Phytochemical Marker for Kadsura Species Authentication and Chemotaxonomy

Procurement of Isokadsurenin D is necessary for research groups focused on the chemotaxonomic classification of Schisandraceae family members. By using the authentic reference compound to identify its unique retention time and mass spectrum, researchers can definitively confirm the presence or absence of Isokadsurenin D as a chemical marker in different plant populations, geographic origins, or developmental stages. This use case relies on the compound's identity and purity, not its biological potency .

Quality Control of Traditional Herbal Preparations Containing Kadsura

For industrial manufacturers or contract research organizations (CROs) producing or testing Kadsura-based herbal products, Isokadsurenin D can serve as a highly specific marker compound for batch-to-batch consistency analysis. The availability of a defined, high-purity standard (HPLC ≥98%) enables the creation of robust standard curves, which is essential for quantitative quality control (QC) protocols and for generating data to support product standardization dossiers .

Application

Selection Property

Validation Focus

HPLC/LC-MS Quantification

Certified HPLC purity

Calibration curve accuracy

Phytochemical Marker Authentication

Unique retention time & mass spectrum

Compound-specific identification

Quality Control of Kadsura Preparations

High-purity reference standard

Batch-to-batch consistency & standardization